Benzyl 4-(4-(benzyloxy)-3-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: benzyl 4-(3-ethoxy-4-phenylmethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C28H28N2O4S/c1-3-32-24-16-22(14-15-23(24)33-17-20-10-6-4-7-11-20)26-25(19(2)29-28(35)30-26)27(31)34-18-21-12-8-5-9-13-21/h4-16,26H,3,17-18H2,1-2H3,(H2,29,30,35)
• InChI Key: AZZMHFJJVIYILH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(NC(=S)N2)C)C(=O)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C28H28N2O4S
• Molecular Weight: 488.6 g/mol

Description

The compound is a derivative of tetrahydropyrimidine, which is a class of compounds that contain a pyrimidine ring, which is a heterocyclic aromatic ring structure composed of four carbon atoms and two nitrogen atoms, saturated with hydrogen atoms. The compound also contains benzyloxy and ethoxy functional groups, which could influence its reactivity and properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data or studies on this compound, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The benzyloxy and ethoxy groups might be susceptible to reactions like hydrolysis or substitution. The pyrimidine ring could potentially undergo reactions like alkylation or halogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and stability. These properties can often be predicted based on the compound’s structure and functional groups.

Scientific Research Applications

Antimycobacterial Activity

• Findings : Two of these compounds exhibited minimal inhibitory concentrations (MICs) similar to the first-line drug isoniazid. .

Diabetes Research: (Related Compound):

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies or data on this compound, it’s difficult to predict its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its potential applications. This could include further studies to fully characterize its properties, investigations into its reactivity, or exploration of its potential uses in fields like medicine or materials science.